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Compound of Interest

Compound Name: Nitrobenzene-13C6
CAS No.: 89059-37-0
\ J

Nitrobenzene-13C6 is a stable, non-radioactive, isotopically labeled form of nitrobenzene
where the six carbon atoms of the benzene ring are replaced with the carbon-13 (*3C) isotope.
[1][2] This labeling makes it an invaluable tool in metabolic studies, proteomics, and
environmental fate analysis, allowing researchers to trace the molecule's path through complex
biological and chemical systems. While the 3C label provides a distinct mass signature for
analytical detection, it is crucial for researchers to understand that the fundamental chemical
reactivity and toxicological profile of Nitrobenzene-13C6 are essentially identical to that of its
unlabeled counterpart, nitrobenzene.[3]

This guide, designed for scientists and drug development professionals, moves beyond a
standard Material Safety Data Sheet (MSDS) to provide a deeper understanding of the "why"
behind the safety protocols. By elucidating the mechanisms of toxicity and the rationale for
handling procedures, we aim to foster a culture of intrinsic safety in the laboratory.

Section 1: Chemical Identity and Physicochemical
Properties

Nitrobenzene-13C6 is a pale yellow, oily liquid with a characteristic almond-like or shoe polish
odor.[4][5] Its physical properties are critical for understanding its behavior in a laboratory
setting, from storage considerations to its potential for environmental dispersion. The primary
difference from standard nitrobenzene is its molecular weight, which is increased by six mass
units due to the 13C isotopes.
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Property Value Source(s)
Chemical Formula 13CeHs5NO:2 [1]
Molecular Weight 129.07 g/mol [1][2]

CAS Number 89059-37-0 [11[2]
Appearance C.:ok')rless to pale yellow oily 5176]

liquid

Boiling Point 210-211 °C [1]

Melting Point 5.7°C (42.3 °F) [5]

Flash Point 88 °C (190.4 °F) - Closed Cup [1]

Density 1.253 g/mL at 25 °C [1]

Solubility in Water

Very slightly soluble (0.19
/100 mL at 20 °C)

[5]17]

Vapor Density

4.3 (Air = 1)

[7]

Expert Insight: The high vapor density indicates that nitrobenzene vapors are significantly

heavier than air and will accumulate in low-lying areas, posing a hidden inhalation hazard.[7] Its

combustible nature, evidenced by the flash point, requires stringent control of ignition sources.

[6][8]

Section 2: The Toxicological Profile: A Mechanistic

Overview

Nitrobenzene is highly toxic and presents a significant health risk through all primary routes of

exposure: inhalation, dermal absorption, and ingestion.[2][4] Its toxicity is not immediate;

effects can be delayed by 2 to 4 hours, which can lead to a false sense of security after an

exposure incident.[6] The primary cause of its systemic toxicity is the formation of

methemoglobin.[6]

Mechanism of Methemoglobinemia: The reductive metabolism of nitrobenzene, which occurs in

the liver and by gut microflora, is the key toxicological pathway.[9] This process generates
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reactive intermediates, such as nitrosobenzene and phenylhydroxylamine. These metabolites
engage in redox cycling within erythrocytes (red blood cells), oxidizing the ferrous iron (Fe2*) in
hemoglobin to its ferric state (Fe3*). This altered form, known as methemoglobin, is incapable
of binding and transporting oxygen, leading to cyanosis (a bluish discoloration of the skin) and
cellular hypoxia.[6][9]
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Caption: Metabolic activation of nitrobenzene leading to methemoglobin formation.

Target Organ Toxicity: Prolonged or repeated exposure causes significant damage to several
organs.[6][10]

e Blood and Spleen: Besides methemoglobinemia, nitrobenzene can cause hemolytic anemia.
The spleen becomes enlarged due to congestion and the increased destruction of red blood
cells.[10]

o Liver and Kidneys: These organs are involved in metabolizing and clearing the compound
and its toxic byproducts, leading to potential damage such as hepatocytomegaly and
necrosis.[9][10]

o Reproductive System: Nitrobenzene is a known male reproductive toxicant, potentially
causing testicular atrophy and impairing fertility. It is also suspected of damaging the unborn
child.[8][10]

o Carcinogenicity: The substance is suspected of causing cancer.[2][8][11]

Section 3: Safe Handling, Storage, and Personal
Protection
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A proactive and informed approach to handling and storage is paramount. The rapid absorption

of nitrobenzene through the skin is a critical risk that must be managed with appropriate

personal protective equipment (PPE).[6][8]

Experimental Protocol: Safe Handling and Storage

e Procurement and Receipt: Log the chemical in your inventory immediately upon receipt.

Inspect the container for any signs of damage or leakage before accepting the package.

o Storage:

Store in a cool, dry, well-ventilated area away from incompatible substances like strong
acids (nitric acid), bases, and oxidizing agents.[6]

Keep containers tightly closed and upright to prevent leakage.[8]

Store away from direct sunlight and all sources of ignition, such as heat, sparks, and open
flames.[6][12]

The designated storage area should be clearly labeled with the appropriate hazard
warnings.

e Handling:

o

All work must be conducted in a certified chemical fume hood to maintain airborne
concentrations below permissible exposure limits.[6]

When transferring material, ground and bond containers to prevent the buildup of
electrostatic charge. Use spark-proof tools.[6][8]

Avoid contact with skin, eyes, and clothing.[8] Do not breathe vapors or mists.[13]

An eyewash station and safety shower must be immediately accessible in the work area.

[4]

Wash hands thoroughly with soap and water after handling, even if gloves were worn.[12]

Personal Protective Equipment (PPE) Workflow
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The selection of PPE is not a one-size-fits-all approach; it must be based on a risk assessment
of the specific procedure being performed.

Preparation & Assessment

1. Conduct Risk Assessment
(Quantity, Task, Duration)

2. Verify Fume Hood
is Operational

PPE Selection

3. Eye Protection:
Chemical Splash Goggles

4. Skin Protection:
- Appropriate Gloves (e.g., Viton®, Barrier®)
- Lab Coat / Protective Clothing

5. Respiratory Protection:
(If exposure limits may be exceeded)
NIOSH-approved respirator for organic vapors

Execution & Removal

6. Perform Work in Hood

7. Remove PPE Carefully
(Avoid self-contamination)

;

8. Dispose of Contaminated PPE
as Hazardous Waste
G. Wash Hands Thoroughla
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Caption: Decision workflow for selecting and using appropriate PPE.

Section 4: Emergency Procedures and First Aid

Immediate and correct response to an exposure or spill is critical to mitigating the severe health

effects of Nitrobenzene-13C6.

Experimental Protocol: First-Aid Measures

General Advice: Remove the victim from the source of exposure immediately, ensuring your
own safety first.[14] Call for immediate medical attention for any significant exposure.[4]
Effects may be delayed.[6]

Inhalation: Move the person to fresh air.[7][12] If breathing is difficult or has stopped, provide
artificial respiration or oxygen, administered by trained personnel.[7]

Skin Contact: Immediately remove all contaminated clothing. Wash the affected area with
plenty of soap and water for at least 15 minutes.[4][12] Pay special attention to the scalp and
fingernails.[4]

Eye Contact: Immediately flush eyes with copious amounts of water for at least 15 minutes,
occasionally lifting the upper and lower eyelids.[4][12]

Ingestion: Do NOT induce vomiting.[8] If the person is conscious, rinse their mouth with
water.[8][12] Never give anything by mouth to an unconscious person.[8]

Accidental Release Measures

A spill of Nitrobenzene-13C6 must be treated as a serious incident.
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Spill Detected

1. Evacuate & Secure Area
Alert others

(2. Remove All Ignition Sources)

3. Don Full PPE
(Respirator, Goggles, Gloves, Suit)

l

4. Contain Spill
Use inert absorbent material
(e.g., vermiculite, sand)

l

5. Collect & Containerize
Place absorbed material in a
sealed, labeled hazardous waste container

l

6. Decontaminate Area
Wash with soap and water

l

7. Report Incident
Follow institutional protocols

Click to download full resolution via product page

Caption: Step-by-step emergency response procedure for a chemical spill.

Spill Cleanup Protocol:

© 2026 BenchChem. All rights reserved. 7/10 Tech Support


https://www.benchchem.com/product/b041749?utm_src=pdf-body-img
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b041749?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BE“GH Foundational & Exploratory

Check Availability & Pricing

o Evacuate and Ventilate: Evacuate all non-essential personnel from the area. Ensure the area
is well-ventilated, preferably within a fume hood.[8]

» Control Ignition Sources: Remove all sources of ignition.[6][8]

o Containment: Absorb the spill with an inert, non-combustible material such as vermiculite,
sand, or earth.[6][13] Do not use combustible materials like paper towels to absorb the bulk
of the spill.

o Collection: Carefully collect the absorbed material using spark-proof tools and place it into a
suitable, sealed container for hazardous waste disposal.[6][8]

o Decontamination: Clean the spill area thoroughly with soap and water.

o Disposal: Dispose of all contaminated materials (absorbent, PPE, cleaning supplies) as
hazardous waste in accordance with local, state, and federal regulations.[13]
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
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accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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